Cas no 88738-47-0 (2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-)

• Product Name: 2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
• CAS No: 88738-47-0
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 622663
• PubChem ID: 71319923
• Update Time: 2025-04-19

2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile, 2-(1,1-dimethylethyl)-3-phenyl-
• 2-tert-butyl-3-phenylbut-2-enedinitrile
• 88738-47-0
• DTXSID70749914

• Inchi： 1S/C14H14N2/c1-14(2,3)13(10-16)12(9-15)11-7-5-4-6-8-11/h4-8H,1-3H3
• InChI Key： ZTBJOQGDMCVBLG-UHFFFAOYSA-N
• SMILES： N#CC(=C(C#N)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 210.115698455g/mol
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 47.6Ų